(Z)-methyl 2-(2-((3-phenylpropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
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Description
Benzo[d]thiazole derivatives are a class of organic compounds that have been studied for their various biological activities . They contain a benzo[d]thiazole core, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring . The specific compound you mentioned also contains additional functional groups, including a phenylpropanoyl group and an acetate group .
Synthesis Analysis
The synthesis of benzo[d]thiazole derivatives often involves the reaction of 2-aminobenzothiazoles with various electrophiles . For example, a temperature-controlled intermolecular [3 + 2] annulation of N,N-disubstituted arylhydrazines with CS2 in the presence of DMSO has been reported . This reaction forms a C–S/C–N bond and does not require any external catalysts, transition metals, bases, ligands, or oxidants .Molecular Structure Analysis
The molecular structure of benzo[d]thiazole derivatives can be analyzed using techniques such as 1H NMR, 13C NMR, HPLC, and MS spectral analysis . These techniques can provide information about the types of atoms in the molecule, their connectivity, and their three-dimensional arrangement .Chemical Reactions Analysis
Benzo[d]thiazole derivatives can undergo various chemical reactions depending on the conditions and the specific functional groups present in the molecule . For instance, using 2-propanol as the solvent, 3-formylchromones and 2-aminobenzothiaoles formed corresponding imines .Mechanism of Action
The mechanism of action of benzo[d]thiazole derivatives can vary depending on their specific structure and the biological target. Some benzo[d]thiazole derivatives have shown significant activity against Mycobacterium tuberculosis (Mtb) H37Ra . Molecular docking and dynamics studies can be used to understand the putative binding pattern and stability of the protein–ligand complex .
Future Directions
Research on benzo[d]thiazole derivatives is ongoing, with many studies focusing on their synthesis and biological activity . Future directions could include the development of more efficient synthesis methods, the exploration of new biological targets, and the design of derivatives with improved activity and selectivity .
Properties
IUPAC Name |
methyl 2-[2-(3-phenylpropanoylimino)-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3S/c1-24-18(23)13-21-15-9-5-6-10-16(15)25-19(21)20-17(22)12-11-14-7-3-2-4-8-14/h2-10H,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLLLOSMSJMXMRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=CC=CC=C2SC1=NC(=O)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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